molecular formula C9H15N3 B3047053 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-N-methylmethanamine CAS No. 1345510-61-3

1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-N-methylmethanamine

Cat. No.: B3047053
CAS No.: 1345510-61-3
M. Wt: 165.24
InChI Key: BAYMCSQGRXPQAC-UHFFFAOYSA-N
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Description

1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-N-methylmethanamine is a chemical compound with a unique structure that includes a cyclopropyl group, a pyrazole ring, and a methylamine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-N-methylmethanamine typically involves the reaction of 3-cyclopropyl-1-methyl-1H-pyrazole with N-methylmethanamine under specific conditions. The reaction may require a catalyst and controlled temperature to ensure the desired product is obtained with high purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and optimized reaction conditions to maximize yield and minimize by-products. The process may include steps such as purification and crystallization to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-N-methylmethanamine can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can convert it into different reduced forms.

    Substitution: The compound can participate in substitution reactions where one of its groups is replaced by another group.

Common Reagents and Conditions

    Oxidizing Agents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reducing Agents: Sodium borohydride and lithium aluminum hydride are typical reducing agents.

    Substitution Reagents: Halogens and other nucleophiles can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-N-methylmethanamine has several applications in scientific research:

    Chemistry: It is used as a building block for synthesizing more complex molecules.

    Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

    Medicine: Research is ongoing to explore its potential therapeutic uses.

    Industry: It may be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-N-methylmethanamine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact pathways and targets involved.

Comparison with Similar Compounds

Similar Compounds

  • 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)methanamine
  • 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)ethan-1-one
  • 1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)methylpiperazine

Uniqueness

1-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)-N-methylmethanamine is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties

This detailed article provides a comprehensive overview of this compound, covering its preparation, reactions, applications, mechanism of action, and comparison with similar compounds

Properties

CAS No.

1345510-61-3

Molecular Formula

C9H15N3

Molecular Weight

165.24

IUPAC Name

1-(5-cyclopropyl-2-methylpyrazol-3-yl)-N-methylmethanamine

InChI

InChI=1S/C9H15N3/c1-10-6-8-5-9(7-3-4-7)11-12(8)2/h5,7,10H,3-4,6H2,1-2H3

InChI Key

BAYMCSQGRXPQAC-UHFFFAOYSA-N

SMILES

CNCC1=CC(=NN1C)C2CC2

Canonical SMILES

CNCC1=CC(=NN1C)C2CC2

Origin of Product

United States

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